Cas no 2228948-64-7 (tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate)

• Product Name: tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
• CAS No: 2228948-64-7
• MF: C₁₄H₁₅F₃N₂O₅
• MW: 348.274514436722
• CID: 6595167
• PubChem ID: 165623289
• Update Time: 2025-06-12

tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
• EN300-1899616
• 2228948-64-7

• Inchi： 1S/C14H15F3N2O5/c1-13(2,3)24-12(21)18-10(7-20)9-5-4-8(14(15,16)17)6-11(9)19(22)23/h4-7,10H,1-3H3,(H,18,21)
• InChI Key： UOIQUYJUDFMCHJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(C=O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 348.09330607g/mol
• Monoisotopic Mass: 348.09330607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate

Research Brief on tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS: 2228948-64-7)

The compound tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS: 2228948-64-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the nitro and trifluoromethyl groups, contribute to its reactivity and binding affinity, making it a valuable scaffold for further chemical modifications. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its purity and stability under various conditions.

In vitro assays have demonstrated that derivatives of tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate exhibit promising inhibitory activity against certain kinases involved in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of targeted therapies. However, further pharmacokinetic and toxicological studies are required to evaluate its suitability for clinical applications.

The synthesis of this compound typically involves multi-step organic reactions, with recent optimizations focusing on improving yield and reducing environmental impact. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been explored to enhance the sustainability of its production. These advancements align with the growing emphasis on eco-friendly practices in pharmaceutical manufacturing.

In conclusion, tert-butyl N-{1-[2-nitro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate represents a versatile and promising compound in medicinal chemistry. Its continued exploration may pave the way for innovative therapeutic agents, addressing unmet medical needs in areas such as oncology and inflammation. Future research should prioritize in vivo studies and structure-activity relationship (SAR) analyses to fully unlock its potential.